Cas no 1260650-67-6 (8-chloro-3,4-dihydro-1H-2-benzopyran-4-one)

• Product Name: 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one
• CAS No: 1260650-67-6
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 1103486
• PubChem ID: 53423975
• Update Time: 2025-11-02

8-chloro-3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-4-Isochromanone
• 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one
• IXBPAAZMSDWVRG-UHFFFAOYSA-N
• 1260650-67-6
• SCHEMBL15546074
• 8-chloro-1H-isochromen-4(3H)-one
• 8-chloroisochroman-4-one

• Inchi： 1S/C9H7ClO2/c10-8-3-1-2-6-7(8)4-12-5-9(6)11/h1-3H,4-5H2
• InChI Key： IXBPAAZMSDWVRG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(COCC=21)=O

Computed Properties

• Exact Mass: 182.0134572g/mol
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one

Exploring 8-Chloro-3,4-dihydro-1H-2-benzopyran-4-one (CAS No. 1260650-67-6): Properties, Applications, and Research Insights

The compound 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one (CAS No. 1260650-67-6) is a specialized chemical entity that has garnered attention in pharmaceutical and organic chemistry research. This molecule, belonging to the benzopyranone class, features a unique structural framework with a chlorine substituent at the 8-position, which significantly influences its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic pathways and its relevance in drug discovery.

One of the most compelling aspects of 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one is its role as a building block in medicinal chemistry. The benzopyranone core is a common motif in bioactive molecules, and the introduction of a chlorine atom enhances its electronic properties, making it a valuable intermediate for the synthesis of more complex structures. Recent studies have explored its potential in developing anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic compounds.

From a chemical perspective, 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one exhibits notable stability under standard laboratory conditions, which facilitates its handling and storage. Its molecular weight and solubility profile make it suitable for various organic reactions, including cyclization and substitution processes. These characteristics are particularly appealing to chemists working on heterocyclic compound synthesis, a hot topic in modern organic chemistry due to its applications in drug design and material science.

The compound's relevance extends beyond pharmaceuticals. In recent years, there has been a surge in interest regarding sustainable chemistry and green synthesis methods. Researchers are investigating how 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one can be incorporated into eco-friendly catalytic processes, reducing waste and energy consumption. This aligns with global trends toward environmentally conscious research practices, making it a timely subject for discussion in academic and industrial circles.

Another area of exploration is the compound's potential in material science. The benzopyranone scaffold is known for its photophysical properties, and modifications like the chlorine substituent can fine-tune these characteristics. This has led to investigations into its use in organic electronics and sensor technologies, where precise molecular control is essential for performance optimization. Such applications are highly sought after in the era of smart materials and advanced technologies.

For those sourcing 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one, quality and purity are critical factors. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound's CAS No. 1260650-67-6 serves as a unique identifier, facilitating accurate procurement and regulatory compliance. This is particularly important for researchers who require high-purity compounds for sensitive experiments.

In summary, 8-chloro-3,4-dihydro-1H-2-benzopyran-4-one (CAS No. 1260650-67-6) is a multifaceted compound with significant potential in pharmaceuticals, sustainable chemistry, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both academic and industrial research.